Cas no 1002539-62-9 (Carbamimidothioic acid, 1-[(3-fluorophenyl)methyl]-1H-indol-3-yl ester)

• Product Name: Carbamimidothioic acid, 1-[(3-fluorophenyl)methyl]-1H-indol-3-yl ester
• CAS No: 1002539-62-9
• MF: C₁₆H₁₄FN₃S
• MW: 299.36586523056
• MDL: MFCD09972549
• CID: 5229719
• PubChem ID: 2049424
• Update Time: 2025-05-30

Carbamimidothioic acid, 1-[(3-fluorophenyl)methyl]-1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, 1-[(3-fluorophenyl)methyl]-1H-indol-3-yl ester

• MDL： MFCD09972549
• Inchi： 1S/C16H14FN3S/c17-12-5-3-4-11(8-12)9-20-10-15(21-16(18)19)13-6-1-2-7-14(13)20/h1-8,10H,9H2,(H3,18,19)
• InChI Key： PHBFENKFWFSVGN-UHFFFAOYSA-N
• SMILES： C(=N)(SC1C2=C(N(CC3=CC=CC(F)=C3)C=1)C=CC=C2)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on Carbamimidothioic acid, 1-[(3-fluorophenyl)methyl]-1H-indol-3-yl ester

Carbamimidothioic Acid, 1-[(3-Fluorophenyl)Methyl]-1H-Indol-3-Yl Ester

Carbamimidothioic acid, 1-[(3-fluorophenyl)methyl]-1H-indol-3-yl ester (CAS No. 1002539-62-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a carbamimidothioic acid moiety with a substituted indole group. The indole ring, a heterocyclic structure with a nitrogen atom, is a common feature in many bioactive compounds, including natural products and synthetic drugs. The presence of the 3-fluorophenyl methyl group adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and biological activity.

The synthesis of this compound involves a series of carefully designed reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. These methods allow for the precise construction of the indole ring and the attachment of the fluoroalkyl group. The carbamimidothioic acid moiety is typically introduced through thioesterification or related reactions, ensuring the stability and reactivity of the final product. The compound's structure suggests potential applications in drug design, particularly in the development of inhibitors for specific enzymes or receptors.

Recent studies have highlighted the potential of this compound as a lead molecule in anti-cancer drug development. Researchers have explored its ability to inhibit key enzymes involved in cell proliferation and apoptosis. For instance, experiments have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further investigation. Additionally, its fluoroalkyl substituent may enhance its bioavailability and pharmacokinetic profile, which are critical factors in drug development.

In agricultural chemistry, this compound has also shown potential as a herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism or fungal growth has been explored in preliminary studies. The indole moiety is known to play a role in plant hormone signaling, suggesting that this compound could modulate plant responses to stress or pathogens.

The structural versatility of carbamimidothioic acid derivatives allows for extensive modification to optimize their biological activity and pharmacokinetic properties. For example, altering the substituents on the indole ring or modifying the carbamimidothioic acid moiety can lead to compounds with enhanced efficacy or reduced toxicity. Such modifications are often guided by computational modeling and high-throughput screening techniques, which accelerate the drug discovery process.

In conclusion, CAS No. 1002539-62-9 represents a valuable compound with diverse applications in both therapeutic and agricultural settings. Its unique structure and promising biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and medicine.